Cas no 1203579-36-5 (1H-Indazole-4-carboxamide)

1H-Indazole-4-carboxamide is a heterocyclic organic compound featuring an indazole core substituted with a carboxamide group at the 4-position. This structure imparts significant versatility in pharmaceutical and agrochemical applications, serving as a key intermediate in the synthesis of biologically active molecules. Its rigid indazole scaffold enhances binding affinity in medicinal chemistry, particularly for kinase inhibitors and receptor modulators. The carboxamide moiety further improves solubility and hydrogen-bonding interactions, facilitating drug-like properties. The compound is valued for its synthetic accessibility and compatibility with diverse functionalization strategies, making it a valuable building block in research and development. High purity grades ensure reproducibility in experimental and industrial settings.
1H-Indazole-4-carboxamide structure
1H-Indazole-4-carboxamide structure
Product Name:1H-Indazole-4-carboxamide
CAS No:1203579-36-5
MF:C8H7N3O
MW:161.160681009293
CID:1038697
PubChem ID:57487270
Update Time:2025-05-27

1H-Indazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-4-carboxamide
    • 1H-INDAZOLE-4-CARBOXYLIC ACID AMIDE
    • AK100341
    • ANW-70333
    • CTK8C3624
    • INDAZOLE-4-CARBOXAMIDE
    • MB13637
    • SureCN1134888
    • CS-0269020
    • AKOS016002624
    • 1203579-36-5
    • SCHEMBL15825485
    • UEBBCHPIFFPKKL-UHFFFAOYSA-N
    • DS-021789
    • SCHEMBL1134888
    • DTXSID30726887
    • MDL: MFCD14702475
    • Inchi: 1S/C8H7N3O/c9-8(12)5-2-1-3-7-6(5)4-10-11-7/h1-4H,(H2,9,12)(H,10,11)
    • InChI Key: UEBBCHPIFFPKKL-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC=CC2=C1C=NN2)N

Computed Properties

  • Exact Mass: 161.058911855g/mol
  • Monoisotopic Mass: 161.058911855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 71.8Ų

1H-Indazole-4-carboxamide Pricemore >>

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